![molecular formula C16H16ClFN4O B4674568 N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide](/img/structure/B4674568.png)
N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide
Overview
Description
N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the degradation of GABA, a neurotransmitter that plays a crucial role in regulating neuronal excitability and anxiety. Inhibition of GABA-AT by CPP-115 leads to an increase in GABA levels, resulting in anxiolytic and anticonvulsant effects.
Mechanism of Action
N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide acts as a competitive inhibitor of GABA-AT, preventing the degradation of GABA and leading to an increase in GABA levels in the brain. This increase in GABA levels results in anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to increase GABA levels in the brain and reduce neuronal excitability, resulting in anxiolytic and anticonvulsant effects. It has also been shown to reduce cocaine self-administration in animal models and reduce alcohol consumption in humans.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide is its selectivity for GABA-AT, which reduces the risk of off-target effects. However, its potency and selectivity also make it difficult to use in vivo, as high doses are required to achieve therapeutic effects. Additionally, the lack of a commercially available form of this compound makes it difficult to obtain for research purposes.
Future Directions
For research on N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide include investigating its potential therapeutic applications in other neurological and psychiatric disorders, such as depression and post-traumatic stress disorder. Additionally, further studies are needed to determine the optimal dosing and administration methods for this compound. Finally, the development of a commercially available form of this compound would facilitate further research on its therapeutic potential.
Scientific Research Applications
N-(4-chloro-2-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, anxiety disorders, and substance use disorders. Preclinical studies have demonstrated the anxiolytic and anticonvulsant effects of this compound in animal models. Clinical trials have also shown promising results in the treatment of cocaine addiction and alcohol use disorder.
properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)-4-pyridin-2-ylpiperazine-1-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClFN4O/c17-12-4-5-14(13(18)11-12)20-16(23)22-9-7-21(8-10-22)15-3-1-2-6-19-15/h1-6,11H,7-10H2,(H,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUROZTXMGPQWCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=O)NC3=C(C=C(C=C3)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClFN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.